Cas no 1204246-72-9 (3-nitro-1H-pyrazole-5-carbonitrile)

• Product Name: 3-nitro-1H-pyrazole-5-carbonitrile
• CAS No: 1204246-72-9
• MF: C₄H₂N₄O₂
• MW: 138.084279537201
• MDL: MFCD19691704
• CID: 1209679
• PubChem ID: 86208043
• Update Time: 2025-05-25

3-nitro-1H-pyrazole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-nitro-1H-pyrazole-5-carbonitrile
• 5-nitro-1H-pyrazole-3-carbonitrile
• 1H-Pyrazole-3-carbonitrile, 5-nitro-
• DA-37068
• 5-NITRO-2H-PYRAZOLE-3-CARBONITRILE
• 1204246-72-9
• SCHEMBL20578135
• 5-NITRO-1H-PYRAZOL-3-YL CYANIDE
• AKOS015922752
• STL415490
• MFCD19691704
• AKOS025255559
• F53803
• CS-0373232
• OCDDVYNBKVIRIU-UHFFFAOYSA-N
• SCHEMBL173616
• EN300-136765
• 2489347-76-2
• DB-425129

• MDL： MFCD19691704
• Inchi： 1S/C4H2N4O2/c5-2-3-1-4(7-6-3)8(9)10/h1H,(H,6,7)
• InChI Key： OCDDVYNBKVIRIU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC(C#N)=NN1)=O

Computed Properties

• Exact Mass: 137.01003
• Monoisotopic Mass: 138.01777532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 98.3Ų

Experimental Properties

• PSA: 92.71

Additional information on 3-nitro-1H-pyrazole-5-carbonitrile

3-Nitro-1H-Pyrazole-5-Carbonitrile: A Comprehensive Overview

3-Nitro-1H-pyrazole-5-carbonitrile, also known by its CAS number 1204246-72-9, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its pyrazole ring substituted with a nitro group at position 3 and a cyano group at position 5, has garnered attention due to its unique electronic properties and reactivity. Recent studies have highlighted its role in the synthesis of advanced materials, drug discovery, and as a building block in organic chemistry.

The structure of 3-nitro-1H-pyrazole-5-carbonitrile is intriguing, as it combines the electron-withdrawing effects of both the nitro and cyano groups. This combination makes the molecule highly reactive under certain conditions, facilitating its use in various synthetic transformations. For instance, researchers have explored its utility in click chemistry reactions, where it serves as a versatile precursor for constructing complex molecular architectures. The compound's ability to undergo nucleophilic aromatic substitution reactions has been particularly valuable in the development of novel pharmaceutical agents.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of 3-nitro-1H-pyrazole-5-carbonitrile. Quantum mechanical calculations reveal that the nitro group significantly polarizes the pyrazole ring, enhancing its electrophilicity. This polarization effect is exploited in catalytic processes, where the compound acts as an efficient catalyst for selective oxidation reactions. Such findings underscore its potential in green chemistry initiatives, offering a sustainable approach to chemical synthesis.

In the realm of materials science, 3-nitro-1H-pyrazole-5-carbonitrile has been employed as a precursor for the synthesis of conductive polymers and metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis. Recent experiments demonstrate that MOFs derived from this compound exhibit exceptional stability under harsh conditions, making them suitable for industrial applications.

The pharmacological potential of 3-nitro-1H-pyrazole-5-carbonitrile is another area of active research. Studies indicate that this compound exhibits moderate anti-inflammatory and antioxidant activities, suggesting its potential as a lead molecule for drug development. Researchers are currently investigating its bioavailability and toxicity profiles to assess its suitability for therapeutic use.

In conclusion, 3-nitro-1H-pyrazole-5-carbonitrile stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for synthetic chemists and material scientists alike. As research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in advancing modern science and technology.